Cas no 2229120-66-3 (1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229120-66-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6369423
• PubChem ID: 165844765
• Update Time: 2025-05-20

1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid
• EN300-1795312
• 2229120-66-3

• Inchi： 1S/C9H16O3/c1-3-12-7(2)6-9(4-5-9)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： VLHQUQDANIVZGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid (CAS No: 2229120-66-3)

1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229120-66-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both an ethoxypropyl group and a cyclopropane ring in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for further investigation.

The structure of 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid features a cyclopropane moiety, which is a three-membered ring consisting of three carbon atoms with single bonds. This cyclic structure is highly strained, making it reactive and susceptible to various chemical transformations. The strain energy stored within the cyclopropane ring can be exploited to enhance the reactivity of adjacent functional groups, thereby facilitating the synthesis of more complex molecules. In this context, the ethoxypropyl group serves as a flexible linker that can modulate the overall properties of the compound, influencing its solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid is its potential as a building block in drug discovery. The cyclopropane ring has been extensively studied for its ability to mimic certain biological interactions and enhance binding affinity in drug-like molecules. For instance, studies have shown that cyclopropane derivatives can exhibit improved bioavailability and reduced metabolic clearance when incorporated into therapeutic agents. The ethoxypropyl group further enhances these properties by providing a hydrophobic anchor that can interact favorably with lipid-rich environments, such as cell membranes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid, making it more accessible for research purposes. Modern synthetic routes often involve transition metal-catalyzed reactions or enzymatic methods that preserve the integrity of the cyclopropane ring while introducing functional groups with high precision. These methods not only improve yield but also minimize unwanted byproducts, ensuring that researchers working with this compound obtain high-purity materials suitable for detailed structural and functional studies.

In terms of biological activity, 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory responses, pain perception, and neurotransmitter signaling. The cyclopropane ring is known to interact with heme groups in proteins, which could explain some of its observed effects. Additionally, the ethoxypropyl group may influence binding affinity by participating in hydrophobic interactions or hydrogen bonding networks within biological targets.

The pharmaceutical industry has shown interest in cyclopropanecarboxylic acid derivatives due to their unique structural features and potential therapeutic applications. 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid is no exception and has been explored as a precursor for more complex molecules designed to interact with specific biological pathways. For example, researchers have synthesized analogs of this compound that incorporate additional functional groups to enhance their binding affinity or selectivity for particular targets. Such modifications are crucial for developing drugs with improved efficacy and reduced side effects.

The synthesis and application of 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid also highlight the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design molecules that not only possess desirable chemical properties but also exhibit optimal biological activity. This collaborative approach ensures that compounds like 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid are thoroughly evaluated for their potential as therapeutic agents before moving into clinical development.

As research continues to uncover new applications for cyclopropanecarboxylic acid derivatives, compounds like 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid are likely to play an increasingly important role in medicinal chemistry. Their unique structural features offer opportunities for innovation in drug design, particularly in areas where traditional scaffolds have limitations. By leveraging the inherent reactivity and flexibility of these compounds, scientists can develop novel therapeutics that address unmet medical needs more effectively.

The future prospects for 1-(2-ethoxypropyl)cyclopropane-1-carboxylic acid are promising, given its versatility as a synthetic intermediate and its potential biological activities. Ongoing research aims to expand its applications by exploring new synthetic methodologies and investigating its interactions with diverse biological targets. As our understanding of molecular interactions deepens, compounds like this will continue to be valuable tools in the quest for new medicines.